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Compound of Interest

Compound Name:
2,4-Dimethylphenyl 2-

ethoxybenzoate

Cat. No.: B310688 Get Quote

Disclaimer: No specific safety and toxicological data for 2,4-Dimethylphenyl 2-
ethoxybenzoate has been found in publicly available literature and safety data sheets. The

following guide is based on the safety profiles of structurally similar compounds, including

aromatic esters and substituted phenols, as well as general principles of laboratory safety for

handling novel chemical substances. This information should be used as a preliminary guide

for risk assessment, and all handling should be conducted by trained personnel in a controlled

laboratory setting.

Introduction
2,4-Dimethylphenyl 2-ethoxybenzoate is an aromatic ester for which detailed safety and

toxicological information is not readily available. In the absence of specific data, a cautious

approach to handling is imperative. This guide provides a summary of potential hazards and

recommended handling procedures based on data from analogous compounds. The primary

assumption is that this compound may share hazard characteristics with other aromatic esters

and that upon hydrolysis, it could break down into 2-ethoxybenzoic acid and 2,4-

dimethylphenol. The toxicological properties of these potential metabolites should be

considered.

Hazard Identification and Classification
Based on the general properties of aromatic esters, 2,4-Dimethylphenyl 2-ethoxybenzoate
should be treated as a substance with the potential for the following hazards:
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Acute Toxicity (Oral, Dermal, Inhalation): Data is not available. However, related benzoates

show a range of acute oral toxicity. For instance, phenyl benzoate has a median lethal dose

(LD50) in mice of 1225 mg/kg bw. Alkyl benzoates like butyl benzoate are generally less

toxic orally.

Skin Corrosion/Irritation: Aromatic esters can be irritating to the skin. Prolonged contact

should be avoided.

Serious Eye Damage/Irritation: May cause serious eye irritation.

Specific Target Organ Toxicity (Single and Repeated Exposure): No data is available. The

potential metabolites, benzoic acid and phenol derivatives, can have effects on the liver and

kidneys.

Flammability: Esters, particularly those with lower molecular weights, can be flammable.[1]

While 2,4-Dimethylphenyl 2-ethoxybenzoate is a larger molecule, it should be kept away

from open flames and ignition sources.[2][3]

Physical and Chemical Properties
Specific physical and chemical properties for 2,4-Dimethylphenyl 2-ethoxybenzoate are not

available. The table below presents data for structurally related compounds to provide an

estimation.

Property
3,4-Dimethylphenyl
benzoate

Ethyl 2,4-
dimethylbenzoate

2,4-
Dimethylbenzoic
acid

CAS Number 3845-63-4[4] 33499-42-2[5][6] 611-01-8[7]

Molecular Formula C15H14O2[4] C11H14O2[5][6] C9H10O2[7]

Molecular Weight 226.27 g/mol [4] 178.23 g/mol [5] 150.17 g/mol [7]

Boiling Point Not available 156 °C[5] Not available

Handling and Storage
Given the unknown nature of this compound, stringent safety measures are recommended.
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Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[8] Avoid all

skin contact.

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a

NIOSH-approved respirator with organic vapor cartridges is recommended.

Safe Handling Practices:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[2]

Keep away from heat, sparks, open flames, and hot surfaces.[2]

Use non-sparking tools and take precautionary measures against static discharge.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from oxidizing agents and strong acids or bases.

First Aid Measures
In case of Eye Contact: Immediately flush with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of Skin Contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing. Get medical attention if irritation develops.

In case of Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.
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In case of Ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention.

Toxicological Information
No specific toxicological data exists for 2,4-Dimethylphenyl 2-ethoxybenzoate. The

toxicological profile is inferred from related compounds.

Compound Route Species Value

Phenyl benzoate Oral Mouse LD50: 1225 mg/kg bw

Butyl benzoate Oral Not Specified LD50: 3450 mg/kg bw

Benzyl benzoate Oral Mouse LD50: 1568 mg/kg bw

The metabolism of this ester may lead to the formation of 2-ethoxybenzoic acid and 2,4-

dimethylphenol. Phenolic compounds can be corrosive and toxic. Benzoate itself can have

neuromodulatory effects at high doses.[9]

Experimental Protocols and Visualizations
Generalized Experimental Workflow for Safety
Assessment of a Novel Chemical
The following diagram illustrates a generalized workflow for assessing the safety of a new

chemical entity like 2,4-Dimethylphenyl 2-ethoxybenzoate.
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Generalized Workflow for Chemical Safety Assessment

Compound Synthesis
and Purification

Physicochemical Characterization
(e.g., m.p., b.p., solubility)

In Silico Toxicity Prediction
(e.g., QSAR modeling)

In Vitro Genotoxicity Assays
(e.g., Ames test, micronucleus test)

Preliminary Assessment

In Vitro Cytotoxicity Assays
(e.g., MTT, LDH assays)

Preliminary Assessment

Acute Toxicity Studies (in vivo)
(e.g., LD50 determination)

If genotoxicity is a concern

Hazard Communication
(SDS Generation, Labeling)

Initial Hazard Info Initial Hazard Info

Repeated Dose Toxicity Studies
(Sub-acute/Sub-chronic)

If warranted by use pattern

Click to download full resolution via product page

Caption: A generalized workflow for the safety assessment of a novel chemical compound.

Logical Diagram for Hazard Assessment and Control
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This diagram outlines the logical steps for assessing and controlling the risks associated with

handling a chemical with limited safety data.

Hazard Assessment and Control for Novel Compounds

Risk Assessment

Control Measures

Identify Compound:
2,4-Dimethylphenyl 2-ethoxybenzoate

Gather Available Data
(Specific and Analog)

Identify Potential Hazards
(Assume Moderate to High Toxicity)

Evaluate Exposure Potential
(Route, Duration, Frequency)

Characterize Risk

Implement Control Measures

Engineering Controls
(Fume Hood)

Review and Update
(As new data becomes available)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Caption: A logical flow for hazard assessment and control when handling novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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